Cas no 2227835-78-9 (rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2227835-78-9
• MF: C₂₁H₂₃NO₅
• MW: 369.411026239395
• CID: 5922870
• PubChem ID: 165744815
• Update Time: 2025-06-13

rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid
• 2227835-78-9
• EN300-1454827
• rac-(3R,4S)-1-[(benzyloxy)carbonyl]-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C21H23NO5/c1-2-26-17-10-6-9-16(11-17)18-12-22(13-19(18)20(23)24)21(25)27-14-15-7-4-3-5-8-15/h3-11,18-19H,2,12-14H2,1H3,(H,23,24)/t18-,19+/m0/s1
• InChI Key： CCHUWXXAVJECEK-RBUKOAKNSA-N
• SMILES： OC([C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C1C=CC=C(C=1)OCC)=O

Computed Properties

• Exact Mass: 369.15762283g/mol
• Monoisotopic Mass: 369.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.1Ų

Additional information on rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227835-78-9)

The compound rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2227835-78-9) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a benzyloxy carbonyl group and an ethoxy phenyl substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid has surged, driven by the growing focus on precision medicine and targeted drug delivery. The compound's stereochemistry is critical for its biological activity, as enantiomeric purity often determines efficacy and safety in drug candidates. This aligns with current trends in green chemistry, where researchers prioritize sustainable synthesis methods to minimize waste and improve yield.

The 3-ethoxyphenyl moiety in this compound is particularly noteworthy, as it is a common pharmacophore in G-protein-coupled receptor (GPCR) modulators. GPCRs are a major target class in drug development, accounting for over 30% of FDA-approved therapeutics. This connection has sparked interest in the compound's potential applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where GPCR modulation is a key therapeutic strategy.

From a synthetic chemistry perspective, the benzyloxy carbonyl (Cbz) protecting group in rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid offers versatility in multi-step organic transformations. It is stable under acidic conditions but can be selectively removed via hydrogenolysis, making it ideal for peptide synthesis and heterocyclic chemistry. This property is highly relevant to current research in proteolysis-targeting chimeras (PROTACs), where modular synthesis of complex molecules is essential.

The carboxylic acid functionality in this compound further enhances its utility as a ligand or metal-chelating agent, opening doors to applications in catalysis and material science. With the rise of computational chemistry and AI-driven drug design, compounds like this are increasingly studied in silico to predict their binding affinities and optimize their structures before laboratory synthesis.

Quality control of rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid is another area of focus, as researchers seek reliable analytical methods such as HPLC, NMR, and mass spectrometry to ensure purity and stereochemical integrity. This is particularly important given the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical production.

In conclusion, rac-(3R,4S)-1-(benzyloxy)carbonyl-4-(3-ethoxyphenyl)pyrrolidine-3-carboxylic acid represents a multifaceted compound with broad applications in modern chemistry and drug development. Its structural features align with several cutting-edge research areas, making it a compound of significant interest in both academic and industrial settings.